Cas no 1555044-36-4 (Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]-)

• Product Name: Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]-
• CAS No: 1555044-36-4
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 5251374
• Update Time: 2025-10-28

Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]-

• Inchi： 1S/C14H19F2N/c15-14(16)8-6-13(7-9-14)11-17-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key： MVRNARUWJARBEQ-UHFFFAOYSA-N
• SMILES： C1(CNCC2CCC(F)(F)CC2)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]-

Research Brief on Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- (CAS: 1555044-36-4): Recent Advances and Applications

Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- (CAS: 1555044-36-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclohexylmethyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The structural features of Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- make it a valuable scaffold for medicinal chemistry. The presence of the difluorocyclohexyl group enhances its metabolic stability and bioavailability, while the benzenemethanamine moiety provides a versatile platform for further chemical modifications. Recent research has focused on optimizing its pharmacokinetic and pharmacodynamic profiles to improve its efficacy and safety in preclinical models.

One of the key areas of investigation has been the compound's interaction with serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological disorders. Preliminary studies suggest that Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- exhibits selective binding affinity for certain receptor subtypes, making it a potential candidate for the development of novel antipsychotic or antidepressant agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

In addition to its CNS applications, recent reports have highlighted the compound's utility in other therapeutic areas. For instance, its role in modulating inflammatory pathways has been explored, with some studies indicating its potential as an anti-inflammatory agent. The compound's ability to cross the blood-brain barrier also opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- has been refined in recent years to improve yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for large-scale pharmaceutical applications. Researchers have also developed derivatives of this compound to explore structure-activity relationships and identify more potent analogs.

Despite these advancements, challenges remain in the development of Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- as a therapeutic agent. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound into clinical trials.

In conclusion, Benzenemethanamine, N-[(4,4-difluorocyclohexyl)methyl]- (CAS: 1555044-36-4) represents a promising candidate for drug development, with potential applications in CNS disorders, inflammation, and neurodegeneration. Ongoing research aims to further characterize its biological effects and optimize its therapeutic profile. As the field advances, this compound may emerge as a key player in the next generation of pharmacotherapies.